Mechanistic Profiling and Binding Affinity of 4,5-Dichloro-1H-indazol-3-amine Derivatives to Target Kinases
Mechanistic Profiling and Binding Affinity of 4,5-Dichloro-1H-indazol-3-amine Derivatives to Target Kinases
Executive Summary
The development of highly selective kinase inhibitors is a cornerstone of modern targeted therapeutics. Within the realm of innate immunity and autoinflammatory diseases, Receptor-Interacting Protein Kinase 2 (RIPK2) has emerged as a primary therapeutic target[1]. Central to the design of potent RIPK2 inhibitors is the 3-aminoindazole pharmacophore. Specifically, the intermediate fragment 4,5-dichloro-1H-indazol-3-amine (CAS: 1335498-11-7) serves as a critical hinge-binding core in the synthesis of indazolyl-pyrimidine kinase inhibitors. This technical guide provides an in-depth analysis of the binding affinity, structural biology, and self-validating experimental protocols for this compound class.
Mechanistic Grounding: The NOD2-RIPK2 Signaling Axis
To understand the causality behind targeting RIPK2, one must first examine the . NOD2 is a cytosolic pattern recognition receptor that detects bacterial muramyl dipeptide (MDP). Upon MDP binding, NOD2 oligomerizes and recruits RIPK2 via a homotypic Caspase Activation and Recruitment Domain (CARD-CARD) interaction[1].
Once recruited, RIPK2 undergoes autophosphorylation (e.g., at Tyr474) and subsequent polyubiquitination by E3 ligases such as cIAP1 and XIAP[2]. This ubiquitinated scaffold recruits the TAK1 and IKK complexes, ultimately leading to the translocation of NF-κB to the nucleus and the transcription of pro-inflammatory cytokines (TNF-α, IL-6)[3]. By utilizing 4,5-dichloro-1H-indazol-3-amine derivatives to competitively bind the ATP pocket of RIPK2, this entire inflammatory cascade is halted at its apex.
Caption: NOD2-RIPK2 signaling cascade and the pharmacological intervention point.
Structural Biology & Binding Affinity
The core logic behind utilizing the 4,5-dichloro-1H-indazol-3-amine scaffold lies in its exquisite fit within the RIPK2 ATP-binding pocket[4].
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Hinge Region Bonding : The 3-aminoindazole core acts as a bidentate hinge-binding scaffold. It projects past the Thr95 gatekeeper residue, accepting a hydrogen bond from Asp164 and donating one to the kinase backbone[4].
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Steric Trapping & Hydrophobic Packing : The addition of chlorine atoms at the 4 and 5 positions serves a dual purpose. Mechanistically, these halogens are highly lipophilic and perfectly size-matched to occupy the hydrophobic back-pocket of RIPK2.
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Electronic Modulation : The electron-withdrawing effect of the dichloro-substitution lowers the pKa of the indazole N-H, thereby strengthening its hydrogen-bond donation to the hinge region.
This dual causality—steric trapping and electronic modulation—drives the binding affinity from the micromolar range down to the low nanomolar range, while simultaneously conferring high selectivity against off-target kinases like ALK5, VEGFR2, and LCK[3].
Quantitative Binding Affinity and Selectivity Profile
| Compound Core | Substitution | RIPK2 Binding Affinity (IC₅₀, nM) | Kinome Selectivity Profile |
| Indazolyl-pyrimidine | Unsubstituted | ~150 | Moderate |
| Indazolyl-pyrimidine | 5-fluoro | ~30 | High |
| Indazolyl-pyrimidine | 4,5-dichloro | <10 | Very High (Avoids ALK5, VEGFR2, LCK) |
| Quinoline-based | 6-tert-butylsulfonyl | 30 | High (GSK583 Reference) |
(Data synthesized from and )
Experimental Protocols for Target Engagement
To rigorously validate the binding affinity of 4,5-dichloro-1H-indazol-3-amine derivatives, the following self-validating protocols must be employed.
Protocol 1: Fluorescence Polarization (FP) Competitive Binding Assay
The FP assay is chosen because it provides a homogenous, mix-and-read format that directly measures target engagement at the ATP-binding pocket[5]. The causality: A small fluorescent tracer tumbles rapidly (low polarization), but when bound to the massive RIPK2 kinase, tumbling slows (high polarization). Displacement by the 4,5-dichloro inhibitor restores rapid tumbling, causing a quantifiable drop in polarization.
Step-by-Step Methodology:
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Reagent Preparation : Purify full-length FLAG-His-tagged RIPK2 from a Baculovirus expression system. Prepare a fluorescently labeled ATP-competitive tracer (e.g., a Bodipy-conjugated pyrimidine derivative)[5].
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Complex Formation : Incubate RIPK2 (at a concentration of 2 × Kd_apparent) with the tracer (1 nM) in assay buffer (50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35, 1 mM DTT) for 15 minutes at room temperature. Causality: This ensures >80% tracer binding, establishing the maximum polarization baseline.
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Compound Addition : Dispense 4,5-dichloro-1H-indazol-3-amine derivatives in a 10-point, 3-fold serial dilution (starting at 10 μM) into the assay plate. Self-Validation: Include DMSO-only wells as positive controls (max binding) and tracer-only wells as negative controls (background).
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Incubation & Equilibration : Incubate the plates for 60 minutes in the dark. Causality: Binding kinetics for highly potent, slow-off-rate inhibitors require sufficient time to reach thermodynamic equilibrium.
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Measurement : Read the microplate on a multi-mode reader using standard FP filters (Excitation ~485 nm, Emission ~535 nm).
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Data Analysis : Calculate the IC₅₀ using a 4-parameter logistic curve fit. Crucial Validation : Calculate the Z'-factor for the plate; a Z' > 0.5 confirms the assay's dynamic range is sufficient to distinguish true binding from assay noise.
Caption: Self-validating Fluorescence Polarization competitive binding assay workflow.
Protocol 2: Cellular Target Engagement (Autophosphorylation Assay)
Biochemical affinity must translate to cellular efficacy. This protocol measures the inhibitor's ability to block MDP-induced RIPK2 autophosphorylation[2].
Step-by-Step Methodology:
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Cell Culture & Seeding : Seed Human THP-1 monocytes or primary Bone Marrow-Derived Macrophages (BMDMs) in 96-well plates at 10⁵ cells/well.
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Compound Pre-treatment : Treat cells with the 4,5-dichloro-1H-indazol-3-amine derivative for 1 hour. Causality: Allows the compound to cross the cell membrane and pre-equilibrate with intracellular RIPK2 before pathway activation.
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Pathway Activation : Stimulate cells with 100 ng/mL Muramyl Dipeptide (MDP) for 30 minutes. Causality: MDP specifically binds NOD2, triggering its oligomerization and subsequent RIPK2 recruitment and autophosphorylation.
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Lysis & Detection : Lyse cells in RIPA buffer containing protease and phosphatase inhibitors. Quantify RIPK2 autophosphorylation (e.g., at Tyr474) using a sandwich ELISA or Western blot. Self-Validation: Normalize phosphoprotein levels to total RIPK2 protein to ensure the inhibitor is not merely causing target degradation.
References
- Glaxo Group Limited. "WO2011120025A1 - Indazolyl-pyrimidines as kinase inhibitors". Google Patents.
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Bielig, H., et al. "A Discrete Ubiquitin-Mediated Network Regulates the Strength of NOD2 Signaling". Molecular and Cellular Biology, PMC. Available at:[Link]
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Haile, P. A., et al. "The Identification and Pharmacological Characterization of 6-(tert-Butylsulfonyl)-N-(5-fluoro-1H-indazol-3-yl)quinolin-4-amine (GSK583), a Highly Potent and Selective Inhibitor of RIP2 Kinase". Journal of Medicinal Chemistry, ACS Publications. Available at:[Link]
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Frontiers in Pharmacology. "Recent advances in the development of RIPK2 modulators for the treatment of inflammatory diseases". Available at:[Link]
Sources
- 1. WO2011120025A1 - Indazolyl-pyrimidines as kinase inhibitors - Google Patents [patents.google.com]
- 2. A Discrete Ubiquitin-Mediated Network Regulates the Strength of NOD2 Signaling - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Recent advances in the development of RIPK2 modulators for the treatment of inflammatory diseases - PMC [pmc.ncbi.nlm.nih.gov]
- 4. pubs.acs.org [pubs.acs.org]
- 5. WO2011120025A1 - Indazolyl-pyrimidines as kinase inhibitors - Google Patents [patents.google.com]
